Cas no 888441-14-3 (N-(3-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 888441-14-3
• MF: C₂₀H₁₃ClN₂O₄
• MW: 380.781224012375
• CID: 6450871
• Update Time: 2025-08-02

N-(3-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
• N-(3-chlorophenyl)-3-(furan-2-carbonylamino)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(3-chlorophenyl)-3-[(2-furanylcarbonyl)amino]-

• Inchi： 1S/C20H13ClN2O4/c21-12-5-3-6-13(11-12)22-20(25)18-17(14-7-1-2-8-15(14)27-18)23-19(24)16-9-4-10-26-16/h1-11H,(H,22,25)(H,23,24)
• InChI Key： WWEHOLRMLXYVNZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC=CO2)=O)=C1C(NC1=CC=CC(Cl)=C1)=O

Experimental Properties

• Density: 1.471±0.06 g/cm3(Predicted)
• Boiling Point: 419.0±45.0 °C(Predicted)
• pka: 11.50±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide

N-(3-Chlorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

N-(3-Chlorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide, with the CAS number 888441-14-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran ring system with a chlorophenyl group and a furan-amide moiety. The molecule's intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The synthesis of N-(3-Chlorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric catalysis and microwave-assisted synthesis have significantly improved the efficiency and yield of this compound's production. Researchers have also explored the use of biocatalysts to facilitate key transformations, aligning with the growing trend toward sustainable chemical processes.

One of the most notable features of this compound is its potential as a bioactive agent. Studies have demonstrated that N-(3-Chlorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could serve as a lead molecule for developing treatments for Alzheimer's disease and related conditions.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromatic heterocyclic structure contributes to its stability and electronic properties, making it a candidate for use in organic electronics. Recent research has explored its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable charge transfer complexes further enhances its suitability for these applications.

The physical and chemical properties of N-(3-Chlorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's molecular geometry, solubility, and thermal stability. For instance, X-ray crystallography revealed that the molecule adopts a planar conformation due to extensive conjugation within the benzofuran ring system.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been evaluated to ensure its safe use in industrial and therapeutic applications. Preliminary studies indicate that it exhibits low toxicity toward aquatic organisms, suggesting that it may be environmentally benign under controlled conditions.

In conclusion, N-(3-Chlorophenyl)-3-(Furan-2-amido)-1-Benzofuran-2-Carboxamide represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.